2-(2-cyclopropylcyclobutyl)acetic acid, Mixture of diastereomers
Overview
Description
2-(2-Cyclopropylcyclobutyl)acetic acid is a chemical compound that exists as a mixture of diastereomers Diastereomers are stereoisomers that are not mirror images of each other and have different physical properties
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2-(2-cyclopropylcyclobutyl)acetic acid typically involves the cyclopropanation of cyclobutyl derivatives followed by functional group modifications. One common method is the cyclopropanation of cyclobutyl carboxylic acids using diazo compounds in the presence of a suitable catalyst.
Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale cyclopropanation reactions using continuous flow reactors to ensure efficiency and consistency. The choice of catalysts and reaction conditions is optimized to maximize yield and purity.
Chemical Reactions Analysis
Types of Reactions: 2-(2-Cyclopropylcyclobutyl)acetic acid can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: Reduction reactions can be carried out using lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) in the presence of a catalyst.
Substitution: Nucleophilic substitution reactions can be performed using alkyl halides and strong bases.
Major Products Formed:
Oxidation: Carboxylic acids and ketones.
Reduction: Alcohols and aldehydes.
Substitution: Alkylated derivatives.
Scientific Research Applications
2-(2-Cyclopropylcyclobutyl)acetic acid has diverse applications in scientific research, including:
Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its therapeutic potential in drug development.
Industry: Utilized in catalysis and material science for developing new materials and processes.
Mechanism of Action
The mechanism by which 2-(2-cyclopropylcyclobutyl)acetic acid exerts its effects depends on its specific application. For example, in catalysis, it may act as a ligand to metal centers, facilitating various chemical transformations. In biological systems, it may interact with specific enzymes or receptors, leading to biological responses.
Comparison with Similar Compounds
2-(2-Cyclopropylcyclobutyl)acetic acid is unique due to its cyclopropyl and cyclobutyl groups, which confer distinct chemical properties compared to other compounds. Similar compounds include:
Cyclopropylacetic acid: Lacks the cyclobutyl group.
Cyclobutylacetic acid: Lacks the cyclopropyl group.
Other diastereomeric mixtures: May have different substituents or structural features.
Properties
CAS No. |
2624130-22-7 |
|---|---|
Molecular Formula |
C9H14O2 |
Molecular Weight |
154.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
